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Compound of Interest

Compound Name: Pentaerythritol tetrabenzoate

Cat. No.: B1581646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Pentaerythritol Tetrabenzoate (PETB). The information is curated for

professionals in research, scientific, and drug development fields, with a focus on quantitative

data, experimental methodologies, and logical workflows.

Introduction
Pentaerythritol tetrabenzoate (CAS No: 4196-86-5) is a tetraester of pentaerythritol and

benzoic acid.[1] It is a white to off-white crystalline solid.[2][3] Due to its excellent thermal

stability and specific solubility profile, it finds extensive use as a plasticizer, particularly for PVC,

and as a processing aid and lubricant in the manufacturing of thermoplastic engineering

plastics like PC, PET, and PBT.[4][5][6] Its applications also extend to adhesives, coatings, and

as an additive in electronic materials.[4][7]

Physicochemical Properties
The fundamental physicochemical properties of pentaerythritol tetrabenzoate are

summarized below. These values represent a consensus from various sources and should be

considered as typical.

Table 1: General and Physical Properties of Pentaerythritol Tetrabenzoate
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Property Value Source(s)

CAS Number 4196-86-5 [2][8]

Molecular Formula C₃₃H₂₈O₈ [2][9]

Molecular Weight 552.57 g/mol [2][10]

Appearance
White to off-white/cream-

colored solid powder
[2][3][10]

Melting Point 102-104 °C (lit.) [2][10][11]

Boiling Point ~583.14 °C (rough estimate) [2][10]

Density
1.1594 - 1.280 g/cm³

(estimate)
[2][4]

Flash Point 286.2 °C [2]

Refractive Index ~1.6000 (estimate) [2][10]

Table 2: Solubility Profile of Pentaerythritol Tetrabenzoate

Solvent Solubility Temperature Source(s)

Water
Slightly soluble (<0.1

g/100ml ); 10μg/L
19-20 °C [2][3][4]

Aliphatic

Hydrocarbons

Poorly soluble / Hardly

soluble
- [3][4]

Aromatic

Hydrocarbons

Poorly soluble / Hardly

soluble
- [3][4]

Methanol Soluble (when hot) Hot [3][4]

Ethanol Soluble (when hot) Hot [3][4]

Table 3: Spectral Data References for Pentaerythritol Tetrabenzoate
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Spectral Data Type Available Information Source(s)

¹H NMR
Spectrum available in CDCl₃

solvent
[12]

¹³C NMR Spectrum available [13]

Mass Spectrometry (MS) Data available [13]

Infrared (IR) Data available [13]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

These are generalized protocols standardly used in organic chemistry labs.

3.1. Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of a compound's purity.[14] For a pure crystalline solid,

the melting range is typically sharp (0.5-1.0°C).[14]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, mortar and pestle.[14][15]

Procedure:

Sample Preparation: A small amount of dry pentaerythritol tetrabenzoate powder is

finely crushed. The open end of a capillary tube is tapped into the powder to collect a

small sample. The tube is then gently tapped on a hard surface to pack the solid into the

sealed bottom, aiming for a sample height of 1-2 mm.[16][17][18]

Measurement: The prepared capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.[14]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point (102°C).[18] The heating rate is then reduced to a slow rate of 1-

2°C per minute to ensure thermal equilibrium.[14][18]
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Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂.[14][17]

Purity Check: A wide melting range can indicate the presence of impurities.[14]

3.2. Determination of Solubility

Solubility tests provide crucial information about the intermolecular forces and are often used to

select appropriate solvents for reactions, purification, and formulation.

Apparatus: Small test tubes, spatula, graduated pipette or burette, vortex mixer (optional).

[19][20]

Procedure (Qualitative/Semi-quantitative):

Preparation: A small, pre-weighed amount of pentaerythritol tetrabenzoate (e.g., 10-25

mg) is placed into a clean, dry test tube.[20][21]

Solvent Addition: A known volume of the desired solvent (e.g., 0.75-1 mL) is added to the

test tube in small portions.[19][20]

Mixing: After each addition, the test tube is shaken vigorously for a set period (e.g., 60

seconds) to facilitate dissolution.[19]

Observation: The sample is visually inspected to determine if it has completely dissolved,

partially dissolved, or remained insoluble.

Heating (if necessary): For solvents like methanol and ethanol, where solubility is

indicated to be better when hot, the test tube can be gently warmed in a water bath to

observe any change in solubility.[3]

Classification: The substance is classified as soluble, slightly soluble, or insoluble in the

tested solvent under the specified conditions.
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The following diagrams illustrate key experimental and logical workflows related to

pentaerythritol tetrabenzoate.
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Caption: Workflow for Melting Point Determination.
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Caption: Generalized Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1581646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

